Cas no 1560865-57-7 (2-2-(oxolan-2-yl)ethylcyclopentan-1-ol)

• Product Name: 2-2-(oxolan-2-yl)ethylcyclopentan-1-ol
• CAS No: 1560865-57-7
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• CID: 5739464
• PubChem ID: 65165942
• Update Time: 2025-06-22

2-2-(oxolan-2-yl)ethylcyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-[2-(Oxolan-2-yl)ethyl]cyclopentan-1-ol
• Cyclopentanol, 2-[2-(tetrahydro-2-furanyl)ethyl]-
• 2-2-(oxolan-2-yl)ethylcyclopentan-1-ol

• Inchi： 1S/C11H20O2/c12-11-5-1-3-9(11)6-7-10-4-2-8-13-10/h9-12H,1-8H2
• InChI Key： PDMQRVKPXFETDT-UHFFFAOYSA-N
• SMILES： C1(O)CCCC1CCC1CCCO1

Experimental Properties

• Density: 1.029±0.06 g/cm3(Predicted)
• Boiling Point: 288.6±8.0 °C(Predicted)
• pka: 15.28±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 2-2-(oxolan-2-yl)ethylcyclopentan-1-ol

Introduction to 2-(2-(Oxolan-2-yl)ethyl)cyclopentan-1-ol (CAS No. 1560865-57-7)

2-(2-(Oxolan-2-yl)ethyl)cyclopentan-1-ol (CAS No. 1560865-57-7) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential biological activities. This compound is characterized by a cyclopentyl ring and an oxolan substituent, which together confer it with distinct chemical and biological properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of this compound.

Chemical Structure and Properties

2-(2-(Oxolan-2-yl)ethyl)cyclopentan-1-ol is a cyclic ether compound with the molecular formula C₁₁H₂₀O₂. The molecule consists of a cyclopentyl ring attached to an oxolan (tetrahydrofuran) moiety via an ethylene bridge. The presence of the hydroxyl group at the C1 position of the cyclopentyl ring adds polarity and reactivity to the molecule. The compound is a colorless liquid at room temperature and exhibits moderate solubility in common organic solvents such as ethanol, methanol, and dichloromethane.

The structural uniqueness of 2-(2-(Oxolan-2-yl)ethyl)cyclopentan-1-ol lies in the combination of the cyclopentyl and oxolan rings, which provide a rigid yet flexible framework. This structural feature is crucial for its potential applications in drug design and synthesis, as it can serve as a scaffold for the development of bioactive molecules.

Synthesis Methods

The synthesis of 2-(2-(Oxolan-2-yl)ethyl)cyclopentan-1-ol has been explored through various routes, each offering different advantages in terms of yield, purity, and scalability. One common approach involves the reaction of 1-bromocyclopentanol with 2-bromoethyl tetrahydrofuran in the presence of a base such as potassium tert-butoxide. This method typically yields high purity products but may require careful optimization to achieve optimal yields.

An alternative synthetic route involves the use of transition metal-catalyzed coupling reactions. For instance, palladium-catalyzed cross-coupling reactions have been successfully employed to couple cyclopentanol derivatives with brominated oxolan compounds. This method offers high regioselectivity and functional group tolerance, making it suitable for large-scale production.

Biological Activities

The biological activities of 2-(2-(Oxolan-2-yl)ethyl)cyclopentan-1-ol have been the subject of recent research due to its potential as a lead compound for drug development. Studies have shown that this compound exhibits moderate anti-inflammatory properties, which are attributed to its ability to inhibit key enzymes involved in the inflammatory response pathway.

In addition to its anti-inflammatory effects, 2-(2-(Oxolan-2-yl)ethyl)cyclopentan-1-ol has also demonstrated promising neuroprotective properties. Research conducted by a team at the University of California found that this compound can effectively protect neuronal cells from oxidative stress-induced damage. The mechanism behind this neuroprotective effect is believed to involve the modulation of intracellular signaling pathways that regulate cell survival and death.

Potential Applications

The unique chemical structure and biological activities of 2-(2-(Oxolan-2-yl)ethyl)cyclopentan-1-ol make it a promising candidate for various applications in pharmaceuticals and biotechnology. One potential application is in the development of anti-inflammatory drugs for conditions such as arthritis and inflammatory bowel disease (IBD). The compound's ability to inhibit inflammatory enzymes without significant side effects makes it an attractive lead for further optimization.

In the field of neurology, 2-(2-(Oxolan-2-yl)ethyl)cyclopentan-1-ol could be developed into neuroprotective agents for treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preclinical studies have shown that this compound can improve cognitive function and reduce neuronal loss in animal models, suggesting its potential therapeutic value.

Conclusion

2-(2-(Oxolan-2-yl)ethyl)cyclopentan-1-ol (CAS No. 1560865-57-7) is a versatile compound with unique structural features that confer it with distinct chemical and biological properties. Its potential applications in anti-inflammatory and neuroprotective therapies make it an exciting area of research for drug development. As ongoing studies continue to uncover new insights into its mechanisms of action, this compound holds great promise for advancing our understanding and treatment of various diseases.